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Compound of Interest

Compound Name: Dithioacetic acid

Cat. No.: B3054295 Get Quote

Essential Safety and Handling Protocols for
Thioacetic Acid
Disclaimer: The following information pertains to Thioacetic acid (CAS 507-09-5).

Comprehensive safety data for Dithioacetic acid (CAS 594-03-6) is not readily available.

While these compounds are structurally related, their toxicological and physical properties may

differ significantly. This guidance should be used as a preliminary reference for handling

Thioacetic acid, and a thorough risk assessment should be conducted prior to any use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in work with Thioacetic acid. Adherence to these

protocols is vital for ensuring laboratory safety and proper chemical management.

Thioacetic acid is a highly flammable, corrosive, and toxic liquid that requires stringent safety

measures during handling and disposal.[1][2] It can cause severe skin burns and eye damage,

and may be fatal if swallowed or inhaled.[1][3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure.

This includes, but is not limited to, the following:
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting chemical safety

goggles in combination with a

face shield.[4]

Protects against splashes and

vapors that can cause severe

eye burns and irreversible

damage.[5]

Hand Protection

Wear appropriate protective

gloves.[5] It is crucial to inspect

gloves prior to use and use

proper glove removal

technique.[4]

Prevents skin contact which

can cause burns and

dermatitis.[1][5]

Skin and Body Protection

A complete suit protecting

against chemicals, flame

retardant antistatic protective

clothing, and chemical

resistant apron and boots.[4][6]

Minimizes skin contact and

protects from flammability

hazards.[4][5]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[5] Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[7]

Protects against inhalation of

harmful or fatal vapors, which

can cause respiratory tract

burns.[3][5]

Operational Plan: Handling Thioacetic Acid
All handling of Thioacetic acid must be conducted in a well-ventilated area, preferably within a

chemical fume hood.[5]

Preparation and Handling:
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Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[5]

Ground all equipment to prevent static discharge, which can ignite the flammable vapors.[1]

Use only non-sparking tools.[1]

Keep the chemical away from heat, sparks, and open flames.[1]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.

In Case of a Spill:

Evacuate the area immediately.[2]

Remove all sources of ignition.[7]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.[7] Do not use

combustible materials like sawdust.

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for disposal.[7]

Disposal Plan
Waste from Thioacetic acid is classified as hazardous.[4]

Waste Collection:

Collect all waste, including contaminated PPE and absorbent materials, in designated, tightly

sealed containers.

Label the waste containers clearly.

Do not mix with other waste.[3]
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Disposal Method:

Dispose of the waste through a licensed disposal company.[4]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended method.[2][4]

Contaminated packaging should be disposed of as unused product.[4]

Adhere to all local, state, and federal regulations regarding hazardous waste disposal.[2]

Quantitative Data for Thioacetic Acid
Property Value

CAS Number 507-09-5

Molecular Formula C2H4OS

Molecular Weight 76.12 g/mol [1]

Appearance Pale-yellow liquid[5]

Flash Point -24°C (-11.2°F) (closed cup)[8]

Boiling Point Not Available

Autoignition Temperature Not Available

Workflow for Safe Handling and Disposal of
Thioacetic Acid
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Start: Prepare for Handling

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Protective Clothing, Respirator)

Handle in Fume Hood
- Ground Equipment

- Use Non-Sparking Tools
- No Ignition Sources

Spill Occurs?

Spill Response:
1. Evacuate & Ventilate

2. Remove Ignition Sources
3. Absorb with Inert Material

4. Collect in Labeled Container

Yes

Collect Waste
- Contaminated PPE
- Absorbent Material
- Empty Containers

No

Dispose of Waste
- Use Licensed Disposal Company

- Follow All Regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Thioacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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